Cas no 1259062-50-4 (Azepane-4-carbonitrile)

Azepane-4-carbonitrile structure

Azepane-4-carbonitrile structure

Product Name:Azepane-4-carbonitrile

CAS No:1259062-50-4

MF:C₇H₁₂N₂

MW:124.183581352234

MDL:MFCD18088870

CID:1076075

PubChem ID:72207939

Update Time:2025-04-20

Azepane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- Azepane-4-carbonitrile
- AKOS023399356
- EN300-1466042
- 1H-Azepine-4-carbonitrile, hexahydro-
- A889897
- CS-0049916
- SY322484
- MFCD18088870
- SCHEMBL25040506
- 1259062-50-4
- MDL： MFCD18088870
- Inchi： 1S/C7H12N2/c8-6-7-2-1-4-9-5-3-7/h7,9H,1-5H2
- InChI Key： FDDYAXBCPQKJLJ-UHFFFAOYSA-N
- SMILES： N1CCCC(C#N)CC1

Computed Properties

Exact Mass: 124.100048391g/mol
Monoisotopic Mass: 124.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 35.8Å²

Azepane-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A449042749-1g	Azepane-4-carbonitrile	1259062-50-4	95%	1g	$495.00	2023-09-03
Apollo Scientific	OR302408-1g	Azepane-4-carbonitrile	1259062-50-4		1g	£552.00	2024-05-24
Chemenu	CM104917-250mg	azepane-4-carbonitrile hydrochloride	1259062-50-4	97%	250mg	$***	2023-04-03
Chemenu	CM104917-1g	azepane-4-carbonitrile hydrochloride	1259062-50-4	97%	1g	$***	2023-04-03
Chemenu	CM104917-100mg	azepane-4-carbonitrile hydrochloride	1259062-50-4	97%	100mg	$***	2023-04-03
Chemenu	CM104917-5g	azepane-4-carbonitrile hydrochloride	1259062-50-4	97%	5g	$***	2023-04-03
Chemenu	CM104917-1g	azepane-4-carbonitrile hydrochloride	1259062-50-4	97%	1g	$330	2021-06-10
Chemenu	CM104917-5g	azepane-4-carbonitrile hydrochloride	1259062-50-4	97%	5g	$990	2021-06-10
Chemenu	CM104917-10g	azepane-4-carbonitrile hydrochloride	1259062-50-4	97%	10g	$1694	2021-06-10
TRC	A809753-10mg	Azepane-4-carbonitrile	1259062-50-4		10mg	$ 50.00	2022-06-01

Azepane-4-carbonitrile Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

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